1-((1-(Furan-3-carbonyl)piperidin-4-yl)methyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C21H27N3O4/c1-27-19-4-2-16(3-5-19)6-10-22-21(26)23-14-17-7-11-24(12-8-17)20(25)18-9-13-28-15-18/h2-5,9,13,15,17H,6-8,10-12,14H2,1H3,(H2,22,23,26)
• InChI Key: PFNLJVRZUQXVQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NCC2CCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

1-((1-(Furan-3-carbonyl)piperidin-4-yl)methyl)-3-(4-methoxyphenethyl)urea, also known as FCPU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. FCPU belongs to the class of urea derivatives and has been synthesized using different methods.

Scientific Research Applications

Synthesis of Novel Compounds

Research efforts such as the synthesis of a novel class of compounds involving the furan and piperidine moieties demonstrate the interest in developing new chemical entities for various applications. For example, Koza and Balcı (2011) reported the first synthesis of a new class of compounds, showcasing the synthetic versatility of furan-containing compounds and their potential in creating biologically active molecules (Koza & Balcı, 2011).

Acetylcholinesterase Inhibitors

Compounds with structural features similar to 1-((1-(Furan-3-carbonyl)piperidin-4-yl)methyl)-3-(4-methoxyphenethyl)urea have been studied for their potential as acetylcholinesterase inhibitors. Vidaluc et al. (1995) synthesized and assessed a series of compounds for antiacetylcholinesterase activity, highlighting the potential therapeutic applications of such molecules in treating diseases like Alzheimer's (Vidaluc et al., 1995).

Metalation and Cleavage of Ureas

The study by Hassel and Seebach (1978) on the metalation and cleavage of highly hindered ureas with protected carbonyl groups provides insight into synthetic strategies that could be applied to similar compounds for the development of new chemical transformations or for the synthesis of complex molecules (Hassel & Seebach, 1978).

Antiprotozoal Agents

Research on dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines for their antiprotozoal properties suggests the potential for compounds containing furan and urea functionalities to be explored for their biological activities. Ismail et al. (2004) synthesized a series of compounds showing strong DNA affinities and significant in vitro and in vivo activities against protozoal infections (Ismail et al., 2004).